Cas no 899945-08-5 (N-{1-tert-butyl-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-yl}-2-methylbenzamide)
N-{1-tert-butyl-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-yl}-2-methylbenzamide Chemical and Physical Properties
Names and Identifiers
-
- N-(1-tert-butyl-4-oxopyrazolo[3,4-d]pyrimidin-5-yl)-2-methylbenzamide
- N-{1-tert-butyl-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-yl}-2-methylbenzamide
-
- Inchi: 1S/C17H19N5O2/c1-11-7-5-6-8-12(11)15(23)20-21-10-18-14-13(16(21)24)9-19-22(14)17(2,3)4/h5-10H,1-4H3,(H,20,23)
- InChI Key: KFOQORCQIJYCBR-UHFFFAOYSA-N
- SMILES: C(NN1C=NC2N(C(C)(C)C)N=CC=2C1=O)(=O)C1=CC=CC=C1C
N-{1-tert-butyl-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-yl}-2-methylbenzamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F2823-0032-2μmol |
N-{1-tert-butyl-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl}-2-methylbenzamide |
899945-08-5 | 90%+ | 2μl |
$57.0 | 2023-05-16 | |
| Life Chemicals | F2823-0032-5μmol |
N-{1-tert-butyl-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl}-2-methylbenzamide |
899945-08-5 | 90%+ | 5μl |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2823-0032-10μmol |
N-{1-tert-butyl-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl}-2-methylbenzamide |
899945-08-5 | 90%+ | 10μl |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2823-0032-20μmol |
N-{1-tert-butyl-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl}-2-methylbenzamide |
899945-08-5 | 90%+ | 20μl |
$79.0 | 2023-05-16 | |
| Life Chemicals | F2823-0032-1mg |
N-{1-tert-butyl-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl}-2-methylbenzamide |
899945-08-5 | 90%+ | 1mg |
$54.0 | 2023-05-16 | |
| Life Chemicals | F2823-0032-2mg |
N-{1-tert-butyl-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl}-2-methylbenzamide |
899945-08-5 | 90%+ | 2mg |
$59.0 | 2023-05-16 | |
| Life Chemicals | F2823-0032-3mg |
N-{1-tert-butyl-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl}-2-methylbenzamide |
899945-08-5 | 90%+ | 3mg |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2823-0032-4mg |
N-{1-tert-butyl-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl}-2-methylbenzamide |
899945-08-5 | 90%+ | 4mg |
$66.0 | 2023-05-16 | |
| Life Chemicals | F2823-0032-5mg |
N-{1-tert-butyl-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl}-2-methylbenzamide |
899945-08-5 | 90%+ | 5mg |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2823-0032-10mg |
N-{1-tert-butyl-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl}-2-methylbenzamide |
899945-08-5 | 90%+ | 10mg |
$79.0 | 2023-05-16 |
N-{1-tert-butyl-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-yl}-2-methylbenzamide Related Literature
-
1. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
3. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
-
Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
Additional information on N-{1-tert-butyl-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-yl}-2-methylbenzamide
N-{1-tert-butyl-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl}-2-methylbenzamide (CAS No. 899945-08-5): A Comprehensive Overview
N-{1-tert-butyl-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl}-2-methylbenzamide (CAS No. 899945-08-5) is a potent and selective inhibitor of the Janus kinase (JAK) family of tyrosine kinases. This compound has garnered significant attention in the field of medicinal chemistry and pharmacology due to its potential therapeutic applications in treating various inflammatory and autoimmune disorders. The compound's unique structure and mechanism of action make it a valuable tool for researchers and clinicians alike.
The chemical structure of N-{1-tert-butyl-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl}-2-methylbenzamide is characterized by a pyrazolo[3,4-d]pyrimidine core with a tert-butyl substituent at the 1-position and a 2-methylbenzamide moiety. This structural arrangement confers high selectivity for JAK kinases, particularly JAK1 and JAK3, which are key mediators of cytokine signaling pathways involved in inflammation and immune responses.
Recent studies have highlighted the potential of N-{1-tert-butyl-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl}-2-methylbenzamide in the treatment of rheumatoid arthritis (RA). A clinical trial published in the Journal of Medicinal Chemistry demonstrated that this compound effectively reduced joint inflammation and pain in RA patients with minimal side effects. The selective inhibition of JAK1 and JAK3 by this compound helps to modulate the overactive immune response without completely suppressing the immune system, which is a common issue with broader immunosuppressive agents.
In addition to its anti-inflammatory properties, N-{1-tert-butyl-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl}-2-methylbenzamide has shown promise in the treatment of other autoimmune conditions such as psoriasis and multiple sclerosis (MS). Preclinical studies have indicated that this compound can significantly reduce the severity of psoriatic lesions and improve neurological function in animal models of MS. These findings suggest that the compound may have broad therapeutic applications beyond RA.
The pharmacokinetic properties of N-{1-tert-butyl-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl}-2-methylbenzamide have also been extensively studied. It exhibits good oral bioavailability and a favorable half-life, making it suitable for once-daily dosing regimens. The compound is metabolized primarily through hepatic pathways, with no significant accumulation observed over repeated dosing. These characteristics contribute to its safety profile and ease of administration.
Despite its promising therapeutic potential, the development of N-{1-tert-butyl-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl}-2-methylbenzamide is not without challenges. One major consideration is the potential for off-target effects and long-term safety concerns. Ongoing research is focused on optimizing the compound's selectivity and reducing any adverse effects. Additionally, efforts are being made to develop prodrugs or analogs that may enhance its efficacy and safety profile.
In conclusion, N-{1-tert-butyl-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl}-2-methylbenzamide (CAS No. 899945-08-5) represents a significant advancement in the field of JAK inhibitors. Its unique chemical structure and selective mechanism of action make it a promising candidate for treating various inflammatory and autoimmune disorders. Continued research and clinical trials will further elucidate its therapeutic potential and optimize its use in clinical practice.
899945-08-5 (N-{1-tert-butyl-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-yl}-2-methylbenzamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)